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Compound of Interest

Compound Name: 6-Chloro-1-hexyne

Cat. No.: B083287

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, critical safety and logistical information for the handling
and disposal of 6-Chloro-1-hexyne (CAS No. 10297-06-0). Adherence to these procedures is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Chloro-1-hexyne is a flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1][2] Appropriate PPE is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Eye Protection

Chemical splash goggles or a
face shield worn over safety

glasses.[2][3]

Protects against splashes and
vapors that can cause serious

eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[3]

Prevents skin contact which

can cause irritation.[1][2]

Respiratory Protection

Use in a well-ventilated area or
with a fume hood. An N95 dust
mask may be used for

nuisance vapors.[3]

Minimizes inhalation of vapors
that can cause respiratory tract
irritation.[1][2]

Body Protection

Alab coat or chemical-

resistant apron.[3]

Protects against accidental
spills and contamination of

personal clothing.

Chemical and Physical Properties

Understanding the properties of 6-Chloro-1-hexyne is crucial for safe handling and storage.

Table 2: Physicochemical Data for 6-Chloro-1-hexyne

Property

Value

Molecular Formula

CeHoClI[1]

Molecular Weight 116.59 g/mol [1]

Appearance Colorless to light orange to yellow clear liquid
Boiling Point 83 °C at 95 mmHg[4]

Density 0.962 g/mL at 25 °C[4]

Flash Point 37 °C (98.6 °F) - closed cup

CAS Number 10297-06-0

Handling and Operational Protocol
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A systematic approach to handling 6-Chloro-1-hexyne is critical to prevent accidents. The

following workflow outlines the necessary steps from preparation to temporary storage.
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Caption: Workflow for Safe Handling of 6-Chloro-1-hexyne.

Experimental Protocol: Step-by-Step Handling Procedure

e Preparation:
o Ensure the work area, preferably a chemical fume hood, is clean and free of clutter.
o Verify that a safety shower and eyewash station are accessible.
o Don the required PPE as specified in Table 1.

e Chemical Handling:

o Due to its flammability, ensure all containers and receiving equipment are properly
grounded and bonded to prevent static discharge.[3]

o Use only non-sparking tools when opening and handling the chemical container.[3]

o Dispense the required amount of 6-Chloro-1-hexyne carefully, avoiding splashes and the
creation of aerosols.

o Keep the container tightly closed when not in use.[3]
o Work away from heat, sparks, open flames, and other ignition sources.[3]

o Post-Handling and Storage:

[e]

After dispensing, securely seal the container.

[e]

Clean the work area thoroughly.

Remove PPE in the correct order to avoid self-contamination.

o

[¢]

Store 6-Chloro-1-hexyne in a cool, dry, well-ventilated area designated for flammable
liquids.[3]
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Disposal Plan

Proper disposal of 6-Chloro-1-hexyne and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Table 3: Waste Disposal Guidelines

Waste Type

Collection Container

Disposal Procedure

Unused/Surplus 6-Chloro-1-

hexyne

Labeled, sealed, and
compatible container for

halogenated organic waste.

Dispose of through an
approved hazardous waste
disposal facility. Do not

dispose of down the drain.[3]

[5]

Contaminated Materials (e.qg.,

gloves, absorbent pads)

Labeled, sealed plastic bag or
container for solid hazardous

waste.

Dispose of as hazardous

waste.

Empty Containers

Triple rinse with a suitable

solvent.

Manage the rinsate as
halogenated organic waste.
Dispose of the container in
accordance with institutional

and local regulations.

Waste Segregation Protocol

Identify: Clearly label a dedicated waste container for "Halogenated Organic Waste."[6]

e Segregate: Do not mix 6-Chloro-1-hexyne waste with non-halogenated organic waste, as

this can significantly increase disposal costs and complexity.[7][8]

o Accumulate: Collect the waste in a designated satellite accumulation area within the

laboratory.

» Dispose: Arrange for pickup and disposal by your institution's environmental health and

safety department or a licensed hazardous waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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